Cas no 1245916-00-0 (5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine
• CAS No: 1245916-00-0
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• MDL: MFCD18250069
• CID: 5018901
• PubChem ID: 72213118
• Update Time: 2025-06-09

5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-PYRROLIDIN-2-YL-2-(TRIFLUOROMETHYL)PYRIDINE
• AB72268
• 5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine

• MDL： MFCD18250069
• Inchi： 1S/C10H11F3N2/c11-10(12,13)9-4-3-7(6-15-9)8-2-1-5-14-8/h3-4,6,8,14H,1-2,5H2
• InChI Key： KYYMZHCOPNZONI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1CCCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine

5-(Pyrrolidin-2-yl)-2-(Trifluoromethyl)pyridine: A Comprehensive Overview

5-(Pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine (CAS No. 1245916-00-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The pyridine core of this molecule is a fundamental building block in organic synthesis, known for its aromaticity and the ability to form stable complexes with metal ions. The trifluoromethyl group, attached to the pyridine ring, imparts significant electronic and steric effects, enhancing the compound's lipophilicity and metabolic stability. The pyrrolidine moiety, on the other hand, introduces a flexible and polar component that can engage in hydrogen bonding interactions, thereby influencing the compound's biological activity.

Recent studies have highlighted the importance of 5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine in the development of drugs targeting specific receptors and enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for treating various neurological disorders. The researchers found that the trifluoromethyl group plays a crucial role in enhancing receptor binding affinity, while the pyrrolidine moiety contributes to improved brain penetration and oral bioavailability.

In another notable study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine as a scaffold for designing inhibitors of protein kinases. Kinases are enzymes involved in cellular signaling pathways and are implicated in numerous diseases, including cancer. The study demonstrated that derivatives of this compound effectively inhibited several kinases, with selectivity profiles that could be fine-tuned by modifying the substituents on the pyrrolidine ring.

The synthetic accessibility of 5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine has also been a subject of extensive research. A 2021 review article in Chemical Reviews detailed various synthetic routes to this compound, highlighting the efficiency and scalability of modern methods such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions. These synthetic strategies have enabled chemists to rapidly generate diverse libraries of derivatives, facilitating high-throughput screening for drug discovery.

Beyond its applications in drug discovery, 5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine has also found utility as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions has been exploited in the development of catalysts for various organic transformations. For example, a 2022 study in Inorganic Chemistry reported that complexes derived from this ligand exhibited excellent catalytic activity in C-H activation reactions, which are crucial for synthesizing complex organic molecules.

The environmental impact of 5-(pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine is another area of ongoing research. While the compound itself is not classified as hazardous or toxic, its degradation products and potential environmental fate are being studied to ensure its safe use in industrial and pharmaceutical settings. A 2023 report in Environmental Science & Technology provided insights into the biodegradability and ecotoxicity of this compound, emphasizing the need for responsible disposal practices.

In conclusion, 5-(Pyrrolidin-2-yl)-2-(trifluoromethyl)pyridine (CAS No. 1245916-00-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents and catalysts. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in modern chemical and biological sciences.